Cas no 2138515-53-2 (N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}butanamide)

• Product Name: N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}butanamide
• CAS No: 2138515-53-2
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6135369
• PubChem ID: 165470176
• Update Time: 2025-06-26

N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}butanamide Chemical and Physical Properties

Names and Identifiers

• N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}butanamide
• EN300-768554
• N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]butanamide
• 2137090-05-0
• 2138515-53-2
• EN300-1084991

• Inchi： 1S/C13H24N2O2/c1-2-3-12(16)15-11-4-6-13(7-5-11)10-14-8-9-17-13/h11,14H,2-10H2,1H3,(H,15,16)
• InChI Key： PMUMRHULFQNFDK-UHFFFAOYSA-N
• SMILES： O1CCNCC21CCC(CC2)NC(CCC)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.4Ų

Additional information on N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}butanamide

Comprehensive Overview of N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}butanamide (CAS No. 2138515-53-2)

N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}butanamide (CAS No. 2138515-53-2) is a specialized organic compound featuring a unique spirocyclic structure, combining both heterocyclic and amide functionalities. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The compound's 1-oxa-4-azaspiro[5.5]undecane core is particularly noteworthy for its conformational rigidity, which can enhance binding affinity to biological targets.

In recent years, the demand for spirocyclic compounds like N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}butanamide has surged, driven by their versatility in medicinal chemistry. Researchers are increasingly exploring such structures for their ability to modulate enzyme activity and receptor interactions. The compound's butanamide side chain further contributes to its solubility and pharmacokinetic properties, making it a promising candidate for lead optimization in drug design.

The synthesis of CAS No. 2138515-53-2 typically involves multi-step organic reactions, including cyclization and amide coupling techniques. Advanced analytical methods such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in spirocyclic scaffolds, this compound is often discussed in forums focusing on fragment-based drug discovery and small molecule therapeutics.

One of the most frequently asked questions about N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}butanamide revolves around its potential bioavailability and metabolic stability. These properties are critical for its applicability in central nervous system (CNS) drug development, where blood-brain barrier permeability is a key consideration. Additionally, its spirocyclic motif is often compared to other privileged structures in medicinal chemistry, such as piperidines and morpholines.

From an industrial perspective, CAS No. 2138515-53-2 is primarily utilized by contract research organizations (CROs) and pharmaceutical companies engaged in high-throughput screening. Its relevance extends to computational chemistry, where it serves as a model compound for studying molecular docking and quantitative structure-activity relationships (QSAR). The compound's patent landscape is also a topic of interest, with several applications highlighting its use in kinase inhibitors and GPCR modulators.

Environmental and safety profiles of N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}butanamide are rigorously evaluated to ensure compliance with REACH and FDA guidelines. While not classified as hazardous, standard laboratory precautions are recommended during handling. The compound's stability under various pH conditions is another area of active research, particularly for formulation scientists working on oral dosage forms.

In summary, N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}butanamide (CAS No. 2138515-53-2) represents a compelling example of modern medicinal chemistry innovation. Its spirocyclic architecture and amide functionality offer broad utility across drug discovery pipelines, while ongoing studies continue to uncover new dimensions of its therapeutic potential. As the field evolves, this compound is poised to remain a subject of intense scientific inquiry and commercial interest.